Cas no 1804170-88-4 (5-(3-Chloro-2-oxopropyl)-2-(difluoromethoxy)mandelic acid)

• Product Name: 5-(3-Chloro-2-oxopropyl)-2-(difluoromethoxy)mandelic acid
• CAS No: 1804170-88-4
• MF: C₁₂H₁₁ClF₂O₅
• MW: 308.662550210953
• CID: 4797005
• Update Time: 2025-05-24

5-(3-Chloro-2-oxopropyl)-2-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-2-oxopropyl)-2-(difluoromethoxy)mandelic acid

• Inchi： 1S/C12H11ClF2O5/c13-5-7(16)3-6-1-2-9(20-12(14)15)8(4-6)10(17)11(18)19/h1-2,4,10,12,17H,3,5H2,(H,18,19)
• InChI Key： YUEZLIKXMLPQFZ-UHFFFAOYSA-N
• SMILES： ClCC(CC1=CC=C(C(C(C(=O)O)O)=C1)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 353
• XLogP3: 2
• Topological Polar Surface Area: 83.8

Additional information on 5-(3-Chloro-2-oxopropyl)-2-(difluoromethoxy)mandelic acid

5-(3-Chloro-2-oxopropyl)-2-(difluoromethoxy)mandelic acid: A Comprehensive Overview

5-(3-Chloro-2-oxopropyl)-2-(difluoromethoxy)mandelic acid (CAS No. 1804170-88-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound, characterized by its unique structural features, including a mandelic acid backbone, a difluoromethoxy group, and a 3-chloro-2-oxopropyl substituent, exhibits remarkable properties that make it a valuable asset in various research and industrial applications.

The mandelic acid moiety, which serves as the core structure of this compound, is known for its versatility in chemical synthesis. Mandelic acid, also known as α-hydroxybenzoic acid, is a naturally occurring compound with antibacterial and antifungal properties. Its presence in 5-(3-Chloro-2-oxopropyl)-2-(difluoromethoxy)mandelic acid enhances the compound's potential in drug development, particularly in the creation of antibiotics and anti-inflammatory agents. Recent studies have highlighted the ability of mandelic acid derivatives to modulate enzyme activity, making them promising candidates for therapeutic interventions.

The difluoromethoxy group attached to the mandelic acid backbone introduces additional functionality to the molecule. Fluorinated compounds are highly valued in pharmaceutical chemistry due to their unique pharmacokinetic properties, including improved bioavailability and enhanced stability. The inclusion of a difluoromethoxy group in this compound not only increases its solubility but also enhances its ability to interact with biological targets. This feature has been leveraged in recent research to develop more effective drug delivery systems and targeted therapies.

The 3-chloro-2-oxopropyl substituent further diversifies the chemical properties of this compound. The chlorinated propyl chain introduces both electron-withdrawing and steric effects, which can influence the compound's reactivity and selectivity. Recent advancements in synthetic chemistry have demonstrated the utility of such substituents in creating bioactive molecules with tailored activities. For instance, chlorinated alkyl chains have been shown to enhance the binding affinity of drugs to their target receptors, thereby improving therapeutic efficacy.

From a synthetic perspective, 5-(3-Chloro-2-oxopropyl)-2-(difluoromethoxy)mandelic acid is typically synthesized through a multi-step process involving nucleophilic substitutions, oxidations, and coupling reactions. The synthesis pathway is designed to maximize yield while maintaining the integrity of the functional groups. Researchers have recently explored green chemistry approaches to synthesize this compound, focusing on reducing waste and improving sustainability.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead molecule for developing novel antibiotics and anticancer agents. Its ability to inhibit key enzymes involved in bacterial resistance mechanisms makes it a compelling candidate for antibiotic development. Additionally, studies have demonstrated its potential as an anti-inflammatory agent, with research indicating its ability to suppress pro-inflammatory cytokines.

In the field of material science, 5-(3-Chloro-2-oxopropyl)-2-(difluoromethoxy)mandelic acid has been explored as a precursor for advanced materials such as polymers and coatings. Its unique combination of functional groups allows for tailored surface properties, making it suitable for applications ranging from biomedical devices to corrosion-resistant coatings.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, stability, and interactions with biological systems. These studies have been instrumental in guiding experimental designs and optimizing synthetic routes.

In conclusion, 5-(3-Chloro-2-oxopropyl)-2-(difluoromethoxy)mandelic acid (CAS No. 1804170-88-4) is a versatile compound with significant potential across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in pharmaceutical research, material science, and synthetic chemistry. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in advancing scientific innovation.